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Compound of Interest

Compound Name: (s)-2-Benzylaziridine

Cat. No.: B106299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
(s)-2-benzylaziridine, a valuable chiral intermediate in organic synthesis and drug
development. The information is presented to be a practical resource for laboratory work and

theoretical modeling.

Core Physical Properties

The physical characteristics of (s)-2-benzylaziridine are crucial for its handling, purification,
and use in chemical reactions. A summary of these properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b106299?utm_src=pdf-interest
https://www.benchchem.com/product/b106299?utm_src=pdf-body
https://www.benchchem.com/product/b106299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Units Notes
Molecular Formula CoH11N
Molecular Weight 133.19 g/mol [11[2]
Appearance coloriess 1o pale (L]
beige liquid/oll
Boiling Point 204.59 °C At 760 mmHg[5]
80 -85 °C At 0.5 Torr[1][3]
Density 1.044 g/cm3 Predicted value[3][5]
Refractive Index 1.568 [5]

Solubility

Slightly soluble in
Chloroform, Ethanol,
and Methanol.[1][6]
Soluble in organic

solvents like acetone.

[4]

Storage Conditions

Keep in a dark place,
sealed in dry
conditions.[3][5] Store
in a freezer under
-20°C.[3][5]
Hygroscopic, store
under an inert

atmosphere.[6]

Experimental Protocols for Property Determination

The following sections detail the methodologies for measuring the key physical properties of

(s)-2-benzylaziridine. These protocols are based on standard laboratory practices for liquid

organic compounds.

The boiling point of (s)-2-benzylaziridine can be accurately determined using a micro-boiling

point or Thiele tube method, which is suitable for small sample volumes.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.organic-chemistry.org/synthesis/C1N/aziridines.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10326726/
https://www.organic-chemistry.org/synthesis/C1N/aziridines.shtm
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc03101j
https://pmc.ncbi.nlm.nih.gov/articles/PMC10482075/
https://en.wikipedia.org/wiki/Aziridines
https://www.organic-chemistry.org/synthesis/C1N/aziridines.shtm
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc03101j
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc03101j
https://en.wikipedia.org/wiki/Aziridines
https://en.wikipedia.org/wiki/Aziridines
https://www.organic-chemistry.org/synthesis/C1N/aziridines.shtm
https://colab.ws/articles/10.1016%2Fb978-0-443-44508-8.00002-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC10482075/
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc03101j
https://en.wikipedia.org/wiki/Aziridines
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc03101j
https://en.wikipedia.org/wiki/Aziridines
https://colab.ws/articles/10.1016%2Fb978-0-443-44508-8.00002-x
https://www.benchchem.com/product/b106299?utm_src=pdf-body
https://www.benchchem.com/product/b106299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

Thiele tube

e Mineral oil

o Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube

o Rubber band or wire for attachment

» Heating source (Bunsen burner or heating mantle)

Procedure:

A small amount (approximately 0.5 mL) of (s)-2-benzylaziridine is placed into the small test
tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

e The assembly is then placed in a Thiele tube filled with mineral oil, making sure the rubber
band is above the oil level to prevent it from dissolving.

e The Thiele tube is gently heated at the side arm.

e As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.
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e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube. This is the point where the vapor pressure of the sample equals the
atmospheric pressure.

The density of liquid (s)-2-benzylaziridine can be determined using a pycnometer or a digital
density meter.

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance (accurate to at least 0.0001 g)

Thermometer

Water bath for temperature control

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an
analytical balance (m_empty).

e The pycnometer is then filled with distilled water of a known temperature and weighed again
(m_water). The volume of the pycnometer can be calculated using the known density of
water at that temperature.

e The pycnometer is emptied, dried completely, and then filled with (s)-2-benzylaziridine.
Care should be taken to avoid air bubbles.

» The filled pycnometer is placed in a temperature-controlled water bath to bring the sample to
a specific temperature (e.g., 20°C).

e The pycnometer is then weighed again to determine the mass of the sample (m_sample).

e The density of (s)-2-benzylaziridine is calculated using the formula: Density = (m_sample -
m_empty) / Volume_pycnometer.
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The refractive index of (s)-2-benzylaziridine, a measure of how light propagates through it, is
measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

The refractometer is turned on and the prism is cleaned with a suitable solvent and a lint-free
tissue.

e The instrument is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The temperature of the prism is set to a standard value, typically 20°C, using the constant
temperature water circulator.

o Afew drops of (s)-2-benzylaziridine are placed on the surface of the lower prism using a
clean dropper.

e The prism is closed and the light source is adjusted to illuminate the field of view.

e The adjustment knob is turned until the dividing line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

e The refractive index is then read from the instrument's scale. The reading should be
recorded along with the measurement temperature.

Synthesis Pathway of (s)-2-Benzylaziridine
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A common and stereospecific method for the synthesis of chiral aziridines is the Wenker

synthesis, which involves the intramolecular cyclization of a 2-aminoalcohol. For (s)-2-

benzylaziridine, a plausible synthetic route starts from the readily available chiral amino acid,

(s)-phenylalanine. The key steps involve the reduction of the carboxylic acid to an alcohol,

conversion of the alcohol to a good leaving group (sulfate ester), and subsequent base-

promoted ring closure.

Starting Material Reduction Sulfonation Intramolecular Cyclization (Wenker Synthesis)
1. Esterification o)
) EaniT 2. Reduction (e.g., LiAIH4) H2504 or SO3-Pyridine B Base (e.g., NaOH) L (s)-2-Benzylaziridine

(s)-Phenylalaninol Sulfate Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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